Cas no 16445-01-5 (9-Octadecenamide,N,N'-(iminodi-2,1-ethanediyl)bis-, (9Z,9'Z)-)

• Product name: 9-Octadecenamide,N,N'-(iminodi-2,1-ethanediyl)bis-, (9Z,9'Z)-
• CAS No: 16445-01-5
• MF: C₄₀H₇₇N₃O₂
• MW: 632.058292150497
• CID: 177937
• PubChem ID: 6436437

9-Octadecenamide,N,N'-(iminodi-2,1-ethanediyl)bis-, (9Z,9'Z)- Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenamide,N,N'-(iminodi-2,1-ethanediyl)bis-, (9Z,9'Z)-
• (9Z,9'Z)-N,N'-(iminodi-2,1-ethanediyl)bis-9-Octadecenamide
• 9-Octadecenamide,N,N'-(iminodi-2,1-ethanediyl)bis-, (Z,Z)-
• Diethylenetriamine dioleamide
• Diethylenetriamine oleic acid diamide
• Oleamide, N,N'-(iminodiethylene)bis-(6CI,8CI)
• W-110433
• 9-Octadecenamide, N,N'-(iminodi-2,1-ethanediyl)bis-, (9Z,9'Z)-
• SCHEMBL2220077
• Dioleic acid, diamide with N-(2-aminoethyl)ethane-1,2-diamine
• EINECS 240-496-8
• N,N'-(azanediylbis(ethane-2,1-diyl))dioleamide
• DTXSID401014652
• 9-Octadecenamide, N,N'-(iminodi-2,1-ethanediyl)bis-, (Z,Z)-
• 9-Octadecenoic acid (9Z)-, diamide with N1-(2-aminoethyl)-1,2-ethanediamine
• NS00052277
• 9-Octadecenoic acid (9Z)-, diamide with N-(2-aminoethyl)-1,2-ethanediamine
• 57843-21-7
• N,N'-(Iminodiethylene)dioleamide
• 16445-01-5
• EINECS 260-981-8

• Inchi： InChI=1S/C40H77N3O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-39(44)42-37-35-41-36-38-43-40(45)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,41H,3-16,21-38H2,1-2H3,(H,42,44)(H,43,45)/b19-17-,20-18-
• InChI Key： GPLIMPUKYAQOSM-CLFAGFIQSA-N
• SMILES： CCCCCCCC/C=C\CCCCCCCC(NCCNCCNC(CCCCCCC/C=C\CCCCCCCC)=O)=O

Computed Properties

• Exact Mass: 631.60201
• Monoisotopic Mass: 631.601579
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 45
• Rotatable Bond Count: 36
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.4
• Topological Polar Surface Area: 70.2

Experimental Properties

• Density: 0.907
• Boiling Point: 761.5°Cat760mmHg
• Flash Point: 102.1°C
• PSA: 70.23